Cas no 1188264-35-8 (9,10-Difluoro-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline dihydrochloride)

• Product Name: 9,10-Difluoro-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline dihydrochloride
• CAS No: 1188264-35-8
• MF: C₁₂H₁₆Cl₂F₂N₂
• MW: 297.171648025513
• CID: 1082467
• PubChem ID: 72206777
• Update Time: 2025-04-20

9,10-Difluoro-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 9,10-Difluoro-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline dihydrochloride
• 9,10-difluoro-1,3,4,6,7,11b-hexahydro-2H-Pyrazino[2,1-a]isoquinoline Dihydrochloride
• 1188264-35-8
• DA-18950

• Inchi： 1S/C12H14F2N2.2ClH/c13-10-5-8-1-3-16-4-2-15-7-12(16)9(8)6-11(10)14;;/h5-6,12,15H,1-4,7H2;2*1H
• InChI Key： QMIUPOWURFDGJG-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C(=CC2CCN3CCNCC3C=2C=1)F

Computed Properties

• Exact Mass: 296.0658602g/mol
• Monoisotopic Mass: 296.0658602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų